Cas no 2293-55-2 (2-Chloro-N-(1,1-dimethyl-2-phenylethyl)-N-methylacetamide)

• Product Name: 2-Chloro-N-(1,1-dimethyl-2-phenylethyl)-N-methylacetamide
• CAS No: 2293-55-2
• Molecular Formula: C₁₃H₁₈NOCl
• Molecular Weight: 239.74112
• CID: 260657
• PubChem ID: 75298

2-Chloro-N-(1,1-dimethyl-2-phenylethyl)-N-methylacetamide Properties

Names and Identifiers

• Acetamide,2-chloro-N-(1,1-dimethyl-2-phenylethyl)-N-methyl-
• 2-chloro-N-methyl-N-(2-methyl-1-phenylpropan-2-yl)acetamide
• 2-Chloro-N-(1,1-dimethyl-2-phenylethyl)-N-methylacetamide
• EINECS 218-932-3
• NS00049895
• SCHEMBL9234745
• DTXSID30945612
• AKOS024334392
• 2293-55-2

• InChIKey： NDMFQZFHMQOFBT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18ClNO/c1-13(2,15(3)12(16)10-14)9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• SMILES： ClCC(N(C(C)(C)CC1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 239.10784
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 239.1076919g/mol
• Heavy Atom Count: 16
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives